AMMONIUM 2,4,6-TRINITROPHENOLATE

• CAS No.: 131-74-8
• Product Name: AMMONIUM 2,4,6-TRINITROPHENOLATE
• Molecular Formula: NH4C6H2N3O7; C6H6N4O7
• Molecular Weight: 246.13 g/mol
• IUPAC Name: azane;2,4,6-trinitrophenol
• Standard InChI: InChI=1S/C6H3N3O7.H3N/c10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16;/h1-2,10H;1H3
• Standard InChIKey: PADMMUFPGNGRGI-UHFFFAOYSA-N
• SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-].N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].[NH4+]
• Colorform: Bright yellow scales or orthorhombic crystals; "red modification" is not a distinct polymorph, but a slightly contaminated form of the yellow salt.
• Density: 1.719 at 68 °F (USCG, 1999); 1.72; 1.72 g/cm³
• Melting Point: Decomposes
• Physical Description: Ammonium picrate, wetted with not less than 10% water appears as a slurry or sludge of yellow crystals in water. Will burn, although may be difficult to ignite. Produces toxic oxides of nitrogen during combustion.; Ammonium picrate, [dry] appears as a yellow crystalline solid. Produces toxic oxides of nitrogen during decomposition . Easily ignited and burns vigorously. May explode under prolonged exposure to fire or heat. The primary hazard is the blast effect of instantaneous explosion and not from flying projectiles and fragments.; RED OR YELLOW CRYSTALS.
• Description: Ammonium picrate, [dry] appears as a yellow crystalline solid. Produces toxic oxides of nitrogen during decomposition . Easily ignited and burns vigorously. May explode under prolonged exposure to fire or heat. The primary hazard is the blast effect of instantaneous explosion and not from flying projectiles and fragments.; Ammonium picrate, wetted with not less than 10% water appears as a slurry or sludge of yellow crystals in water. Will burn, although may be difficult to ignite. Produces toxic oxides of nitrogen during combustion.
• Related CAS: 88-89-1 (Parent)
• Solubility: Slightly soluble in alcohol; In water, 1 g/100 mL at 20 °C; Solubility in water, g/100ml at 20 °C: 1.1
• Synonyms: 2,4,6-trinitrophenol; picrate; picric acid; picric acid, ammonium salt; picric acid, lead (2+) salt; picric acid, potassium salt; picric acid, sodium salt; trinitrophenol
• PubChem Compound: 13343429
• Last Modified: Nov 12 2021